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Compound of Interest

Compound Name: Elovi1-IN-1

Cat. No.: B12428809

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the ELOVL1 enzyme, a critical
component in the synthesis of very long-chain fatty acids (VLCFASs). We will explore its core
function, regulatory mechanisms, involvement in disease pathology, and its potential as a
therapeutic target. This document synthesizes current research, presenting quantitative data,
experimental methodologies, and pathway visualizations to serve as a comprehensive
resource.

Introduction to ELOVL1

The elongation of very long-chain fatty acids (ELOVL) family of enzymes are central to the
endogenous production of fatty acids with chain lengths of 20 carbons or more, known as
VLCFASs.[1][2] These molecules are not merely structural components of cell membranes but
also serve as precursors for essential lipids like ceramides and sphingolipids and are involved
in various signaling pathways.[1][3][4]

In mammals, seven distinct ELOVL enzymes (ELOVL1-7) have been identified, each displaying
unique substrate specificities and tissue expression patterns. ELOVL1 is ubiquitously
expressed and is the primary elongase responsible for the synthesis of very long-chain
saturated and monounsaturated fatty acids, particularly those with 24 and 26 carbons. It
catalyzes the first and rate-limiting condensation step in the fatty acid elongation cycle. Due to
its critical role, dysfunction in ELOVLL1 activity is directly implicated in several severe human
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diseases, including neuro-ichthyotic syndromes and X-linked adrenoleukodystrophy (X-ALD),
making it a significant target for drug development.

Core Function and Catalytic Mechanism
The VLCFA Elongation Cycle

VLCFA synthesis occurs in the endoplasmic reticulum through a four-step elongation cycle that
adds two carbon units, derived from malonyl-CoA, to an existing acyl-CoA substrate. ELOVL1
catalyzes the initial, rate-limiting condensation reaction.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Endoplasmic Reticulum

Condensation
(ELOVLI)

Acyl-CoA (Cn)

Reduction Reduction

3-Hydroxyacyl-CoA (Cn+2) trans-2,3-Enoyl-CoA (Cn+2) Acyl-CoA (Cn+2)

Endoplasmic Reticulum Membrane

| Ceramide Synthesis
1
1

C24:0-CoA \ ! Facilitates Product Relgase Sphingosine

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

: : X-ALD Defect
Endoplasmic Reticulum

1
|
|
|

Accurulation;

VLCFA-CoA | inGytosol | Mutation in ABCD1 gene
(C22, C24) : blocks transport

1
1
I 7

e, e = =

I
e

7
ZIncreased Substrate
Availability

Transport for Degradation ,/
7/

| -7 Peroxisome

i ABCD1 Transporter )

Pathogenic C26:0-CoA B-Oxidation

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Step 1: Gene Targeting in Embryonic Stem (ES) Cells

Create Targeting Vector
(Exons 2-8 flanked by loxP sites)

'

Electroporate ES Cells

Homologous Recombination
A

Select Targeted ES Cells
(Elovl1 flox/+)

Step 2: Generiyte Floxed Mice

Inject Targeted ES Cells
into Blastocyst

A 4

Implant into Surrogate Mother

4

Birth of Chimeric Mouse

Step 3: Generate Knockout Mice

Breed to Germline Transmission CAG-Cre Mouse
(Elovl1 flox/+ Mouse) (Ubiquitous Cre expression)

Heterozygous KO Mouse
(Elovil +/-)

Intercross Het Mice

Homozygous KO Mouse
(Elovi1 -/-)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12428809?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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